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Compound of Interest

Compound Name: Lansoprazole sulfone N-oxide

Cat. No.: B194816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lansoprazole sulfone N-oxide is recognized as a potential impurity and degradation product

of Lansoprazole, a widely used proton pump inhibitor.[1] Its formation is associated with

oxidative conditions and over-oxidation during the synthesis of the active pharmaceutical

ingredient (API). As a process-related impurity and a potential degradant, the thorough

characterization of Lansoprazole sulfone N-oxide is critical for ensuring the quality, safety,

and efficacy of Lansoprazole drug products. This technical guide provides a comprehensive

overview of the characterization of Lansoprazole sulfone N-oxide, including its chemical

properties, spectral data, and detailed experimental protocols for its synthesis and analysis.

Chemical and Physical Properties
Lansoprazole sulfone N-oxide is a solid substance with the molecular formula

C₁₆H₁₄F₃N₃O₄S and a molecular weight of approximately 401.36 g/mol .[2][3][4] It is identified

by the CAS number 953787-54-7.[1][2][3][4] The compound's solubility is limited in aqueous

solutions like PBS (pH 7.2) and ethanol, with some solubility observed in DMF (1 mg/ml) and

DMSO (5 mg/ml).[1]
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Property Value Source

Chemical Name

2-[[[3-Methyl-1-oxido-4-(2,2,2-

trifluoroethoxy)-2-

pyridinyl]methyl]sulfonyl]-1H-

benzimidazole

[1][3][4]

CAS Number 953787-54-7 [1][2][3][4]

Molecular Formula C₁₆H₁₄F₃N₃O₄S [2][3][4]

Molecular Weight 401.36 g/mol [2][3][4]

Appearance Solid [1]

Solubility

DMF: 1 mg/ml, DMSO: 5

mg/ml, Ethanol: insoluble, PBS

(pH 7.2): insoluble

[1]

UV λmax 277 nm [1]

Spectral Characterization Data
The structural elucidation of Lansoprazole sulfone N-oxide is accomplished through various

spectroscopic techniques, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and

Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) provides accurate mass data, confirming the

elemental composition of the molecule.

Ion Calculated m/z Found m/z Source

[M+Na]⁺ 424.0555 424.0558

[M-H]⁻ 400.0579 400.0579

[M+H]⁺ - 402.0
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Infrared (IR) Spectroscopy
The IR spectrum of Lansoprazole sulfone N-oxide reveals characteristic absorption bands

corresponding to its functional groups.

Functional Group Wavenumber (cm⁻¹) Source

O=S=O stretching 1335

C–N stretching 1109

C–O aryl alkyl stretching 1016

Experimental Protocols
Synthesis of Lansoprazole Sulfone N-oxide
Lansoprazole sulfone N-oxide can be synthesized via the oxidation of Lansoprazole sulfide.

Materials:

Lansoprazole sulfide

m-Chloroperoxybenzoic acid (m-CPBA)

Chloroform

Procedure:

Dissolve Lansoprazole sulfide in chloroform.

Add m-Chloroperoxybenzoic acid (m-CPBA) to the solution.

Stir the reaction mixture. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Upon completion, the product can be isolated and purified using standard techniques such

as column chromatography.
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Caption: Synthetic pathway of Lansoprazole sulfone N-oxide.

Analytical Characterization Workflow
A typical workflow for the analytical characterization of synthesized Lansoprazole sulfone N-
oxide involves a series of spectroscopic and chromatographic analyses.

Methodology:

High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the

purity of the synthesized compound. A reversed-phase C18 column is commonly used with a

mobile phase consisting of a buffer and an organic solvent in a gradient elution mode.[5]

Mass Spectrometry (MS): The HPLC system is often coupled with a mass spectrometer (LC-

MS) to confirm the molecular weight of the compound and to study its fragmentation

patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for the structural elucidation of the molecule. Spectra are typically recorded in a

deuterated solvent such as DMSO-d₆.[6]
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional

groups present in the molecule.

Synthesized Product

Purity Assessment (HPLC)

Molecular Weight Confirmation (LC-MS)

Structural Elucidation (¹H & ¹³C NMR)

Functional Group Analysis (IR)

Characterization Data

Click to download full resolution via product page

Caption: Analytical workflow for Lansoprazole sulfone N-oxide.

Conclusion
The comprehensive characterization of Lansoprazole sulfone N-oxide is a fundamental

requirement in the pharmaceutical industry to ensure the quality and safety of Lansoprazole

formulations. This guide provides essential technical information, including physicochemical

properties, detailed spectral data, and standardized experimental protocols, to aid researchers

and drug development professionals in the identification, synthesis, and analysis of this critical
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impurity. The presented data and workflows serve as a valuable resource for quality control,

stability studies, and regulatory submissions related to Lansoprazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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